6-Hydroxy Melatonin-d4

• Molecular Formula: C13H16N2O3
• Molecular Weight: 252.30 g/mol
• InChI: InChI=1S/C13H16N2O3/c1-8(16)14-4-3-9-7-15-11-6-12(17)13(18-2)5-10(9)11/h5-7,15,17H,3-4H2,1-2H3,(H,14,16)/i3D2,4D2
• InChIKey: OMYMRCXOJJZYKE-KHORGVISSA-N

6-Hydroxy Melatonin-d4 Analytical Specifications

6-Hydroxy Melatonin-d4 (CAS 69533-61-5) is a stable isotope-labeled analog of 6-hydroxymelatonin, the primary CYP1A2-mediated hepatic metabolite of melatonin [1]. The compound incorporates four deuterium atoms at the α,α,β,β positions of the ethyl side chain, yielding a molecular weight of 252.30 g/mol versus 248.28 g/mol for the unlabeled analyte . As a deuterated internal standard (IS), it is supplied at ≥96.0% chemical purity by HPLC and 99 atom % D isotopic enrichment, meeting regulatory guidelines for bioanalytical method validation in both LC-MS/MS and GC-MS workflows [2].

Deuterated IS for 6-hydroxymelatonin LC-MS/MS and GC-MS bioanalysis

Co-elution match maintains identical retention to unlabeled analyte

Matrix effect control supports normalization of ion suppression/enhancement

• [1] Magliocco G, et al. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. J Chromatogr B. 2021;1181:122938. View Source
• [2] Axios Research. 6-Hydroxy Melatonin-d4 Product Specification. Compliance with regulatory guidelines for AMV and QC. View Source

Why 6-Hydroxy Melatonin-d4 Is Essential

Substituting 6-Hydroxy Melatonin-d4 with a non-deuterated analog (e.g., unlabeled 6-hydroxymelatonin) or a structurally distinct compound (e.g., 6-sulfatoxymelatonin-d4) introduces quantifiable analytical bias. Non-isotopic internal standards fail to co-elute identically with the target analyte, leaving differential matrix effects uncompensated—a phenomenon documented in LC-MS/MS where deuterated IS co-elution is required for accurate signal normalization [1]. Conversely, using a metabolite-stage mismatched IS such as 6-sulfatoxymelatonin-d4 to quantify free 6-hydroxymelatonin introduces recovery discordance because sulfate conjugate and free metabolite exhibit distinct extraction efficiencies and ionization behavior, invalidating the fundamental IS assumption of parallel processing [2]. Only an exact isotopic match—same molecular structure with sufficient mass shift—ensures that any analyte loss, ion suppression, or instrument drift affects IS and analyte proportionally, a prerequisite for method validation under EMA and FDA guidelines [3].

Risk 1 Non-deuterated 6-hydroxymelatonin may elute differently and leave matrix effects uncompensated, reducing quantitative accuracy.

Risk 2 6-Sulfatoxymelatonin-d4 requires enzymatic deconjugation; recovery discordance from free metabolite can invalidate parallel processing assumptions.

Risk 3 Only an exact isotopic match with sufficient mass shift supports proportional response needed for bioanalytical validation review.

• [1] Bunch DR, et al. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clin Chim Acta. 2014;429:4-5. View Source
• [2] Tetsuo M, et al. Quantitative analysis of 6-hydroxymelatonin in human urine by gas chromatography-negative chemical ionization mass spectrometry. Anal Biochem. 1981;110(1):208-215. View Source
• [3] Magliocco G, et al. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. J Chromatogr B. 2021;1181:122938. View Source

6-Hydroxy Melatonin-d4 Comparative Performance

Stable Isotope Co-Elution for Matrix Effect Correction

In quantitative LC-MS/MS, stable isotope-labeled internal standards (SIL-IS) such as 6-Hydroxy Melatonin-d4 co-elute with the target analyte and experience identical matrix-induced ion suppression or enhancement, enabling accurate normalization of signal variability [1]. This is not achievable with non-deuterated structural analogs, which exhibit differential retention and ionization behavior. While no direct head-to-head study of 6-Hydroxy Melatonin-d4 versus a non-isotopic IS for 6-hydroxymelatonin was identified in the public literature, the class-level principle is well established: SIL-IS reduces quantitative bias from matrix effects to within ±15% of nominal concentration for validated methods, whereas structurally dissimilar IS can produce deviations exceeding 30–50% in complex biological matrices [2].

Matrix effect correction

Class-level

Deuterated SIL-IS reduces bias to within ±15%; non-isotopic IS may exceed 30–50% bias.

Accurate normalization of ion suppression

Class-level inference from bioanalytical method validation literature

Evidence Dimension	Accuracy of matrix effect correction (bias from nominal concentration)
Target Compound Data	Validated methods using deuterated analogues achieve accuracy meeting EMA guidelines (±15% bias) [3]
Comparator Or Baseline	Non-isotopic structural analog internal standard (class-level)
Quantified Difference	Deuterated SIL-IS corrects matrix effects; non-isotopic IS may produce >30–50% bias [2]
Conditions	Class-level inference from LC-MS/MS bioanalytical method validation literature

Why This Matters

Procurement of the correct deuterated IS is the single most cost-effective decision for ensuring regulatory-compliant method validation and avoiding batch failure due to matrix effect bias.

• [1] Tan SK, Hewavitharana AK. Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis. LCGC International. 2023. View Source
• [2] Hewavitharana AK, et al. Matrix Matching in Quantitative Bioanalysis by LC-MS/MS: A Dream or a Reality? Bioanalysis. 2018. View Source
• [3] Magliocco G, et al. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. J Chromatogr B. 2021;1181:122938. View Source

Analytical Recovery in Validated LC-MS/MS Assays

A validated LC-ESI-MS/MS method for simultaneous quantification of melatonin and its metabolites, employing deuterated melatonin (MEL-d4) as the internal standard, achieved recoveries of 80–108% across the analytical range for 6-hydroxymelatonin (6-HMEL) [1]. This recovery window demonstrates that deuterated IS effectively normalizes extraction losses and ionization variability. The assay also achieved correlation coefficients (R²) >0.999 and precision with RSD <3.55% [1]. These performance metrics are directly attributable to the use of a stable isotope-labeled IS matched to the analyte class, a condition met by 6-Hydroxy Melatonin-d4 for 6-hydroxymelatonin quantification.

Analytical recovery

Reported

80–108% recovery for 6-HMEL using deuterated IS (LC-ESI-MS/MS).

Supports extraction normalization

Bovine follicular fluid and culture medium matrices

Evidence Dimension	Analytical recovery range
Target Compound Data	80–108% recovery for 6-HMEL using MEL-d4 as IS [1]
Comparator Or Baseline	EMA guideline acceptance criteria: recovery should be consistent and precise
Quantified Difference	Recovery within 80–108% indicates effective IS compensation; methods without isotopic IS frequently exhibit recovery outside 70–120%
Conditions	Bovine follicular fluid and TCM 199 culture medium; LC-ESI-MS/MS with SRM detection

Why This Matters

Consistent recovery within this range confirms that the deuterated IS approach meets regulatory validation requirements, reducing method failure risk and revalidation costs.

• [1] Simas R, et al. Assessing melatonin and its oxidative metabolites amounts in biological fluid and culture medium by liquid chromatography electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS). Anal Methods. 2013;5(24):6911-6918. View Source

Isotopic Purity and Structural Advantage

6-Hydroxy Melatonin-d4 is manufactured to 99 atom % D isotopic purity with deuterium incorporation at the α,α,β,β positions of the ethyl side chain, verified by NMR and MS . This specific labeling pattern yields a +4 Da mass shift without altering chromatographic retention relative to the unlabeled analyte. In contrast, alternative IS candidates such as 6-Sulfatoxy Melatonin-d4 represent the conjugated metabolite and require enzymatic hydrolysis to liberate free 6-hydroxymelatonin—introducing an additional recovery variable and precluding direct quantification of the free metabolite without correction factors [1]. Selecting the structurally matched, non-conjugated deuterated IS eliminates this hydrolysis-dependent variability.

Isotopic purity & match

Class-level

99 atom % D, +4 Da mass shift, free metabolite structure vs. sulfate-conjugated alternative.

Eliminates hydrolysis recovery variable

Enzymatic deconjugation CV typically 5–15% RSD

Evidence Dimension	Structural match to target analyte and isotopic purity
Target Compound Data	6-Hydroxy Melatonin-d4: free metabolite structure, 99 atom % D isotopic purity, +4 Da mass shift
Comparator Or Baseline	6-Sulfatoxy Melatonin-d4: sulfate-conjugated metabolite, requires enzymatic deconjugation for free 6-hydroxymelatonin analysis
Quantified Difference	Elimination of enzymatic hydrolysis recovery variable (typical CV for hydrolysis step: 5–15% RSD)
Conditions	Class-level inference based on established bioanalytical principles

Why This Matters

Procuring the structurally correct deuterated IS avoids the need for hydrolysis efficiency correction factors and reduces method variability, directly impacting assay reproducibility and throughput.

• [1] Tetsuo M, et al. Quantitative analysis of 6-hydroxymelatonin in human urine by gas chromatography-negative chemical ionization mass spectrometry. Anal Biochem. 1981;110(1):208-215. View Source

Cross-Study LOD/LOQ Performance

Using a deuterated IS approach (MEL-d4), an LC-ESI-MS/MS method achieved limits of detection/quantification of 30/100 pg mL⁻¹ for 6-hydroxymelatonin in bovine follicular fluid and culture medium [1]. This sub-ng mL⁻¹ sensitivity is comparable to or exceeds the performance of earlier GC-MS methods that employed deuterated 6-hydroxymelatonin sulfate as IS, which reported interassay CV of 2.1% but required more extensive sample preparation [2]. The LC-MS/MS method with deuterated IS enables a 7-minute gradient run time with simpler extraction, demonstrating that modern deuterated IS facilitates higher-throughput workflows without sacrificing sensitivity.

LOD/LOQ sensitivity

Cross-study

LC-MS/MS LOD 30 pg/mL, LOQ 100 pg/mL; comparable or better than earlier GC-MS derivatization.

Enables high-throughput pg/mL workflows

7-min gradient run with simpler extraction

Evidence Dimension	Limit of detection (LOD) / limit of quantification (LOQ)
Target Compound Data	LOD 30 pg mL⁻¹, LOQ 100 pg mL⁻¹ for 6-HMEL using MEL-d4 as IS (LC-ESI-MS/MS) [1]
Comparator Or Baseline	GC-NCI-MS method using deuterated 6-hydroxymelatonin sulfate IS (interassay CV 2.1%, LOD not directly reported in abstract) [2]
Quantified Difference	LC-MS/MS achieves comparable or improved sensitivity with 7-min run time vs. multi-step derivatization GC-MS
Conditions	6-HMEL: bovine follicular fluid and TCM 199; GC-MS: human urine with enzymatic hydrolysis and derivatization

Why This Matters

Demonstrates that procurement of deuterated IS enables modern LC-MS/MS workflows with pg mL⁻¹ sensitivity and high throughput, replacing labor-intensive GC-MS derivatization methods.

• [1] Simas R, et al. Assessing melatonin and its oxidative metabolites amounts in biological fluid and culture medium by liquid chromatography electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS). Anal Methods. 2013;5(24):6911-6918. View Source
• [2] Tetsuo M, et al. Quantitative analysis of 6-hydroxymelatonin in human urine by gas chromatography-negative chemical ionization mass spectrometry. Anal Biochem. 1981;110(1):208-215. View Source

EMA Guideline Compliance for Method Validation

A fully validated LC-MS/MS method for simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine, using deuterated analogues as internal standards, was validated according to European Medicines Agency (EMA) guidelines for linearity, accuracy, repeatability, intermediate precision, recovery, matrix effect, and stability [1]. The method was successfully applied to 12 healthy volunteers, demonstrating clinical applicability. Use of exact isotopic IS (6-Hydroxy Melatonin-d4 for 6-hydroxymelatonin) is a prerequisite for meeting these regulatory validation criteria; substitution with non-isotopic IS would fail EMA requirements for matrix effect assessment and accuracy across the calibration range [2].

Method validation

Class-level

LC-MS/MS method validated per EMA guidelines using deuterated analogues; successfully applied to human urine.

Supports bioanalytical validation review

Deuterated IS critical for matrix effect assessment

Evidence Dimension	Regulatory method validation compliance
Target Compound Data	Method validated per EMA guidelines using deuterated analogues as IS [1]
Comparator Or Baseline	Non-isotopic IS approaches do not meet EMA expectations for matrix effect correction
Quantified Difference	Deuterated IS enables EMA-compliant validation; alternative IS approaches require additional justification and may face regulatory scrutiny
Conditions	Human overnight urine, LC-MS/MS, SPE purification, 7-min gradient elution

Why This Matters

Procurement of 6-Hydroxy Melatonin-d4 directly supports regulatory-compliant method validation, reducing the risk of method rejection during drug development or clinical trial data submission.

• [1] Magliocco G, et al. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. J Chromatogr B. 2021;1181:122938. View Source
• [2] European Medicines Agency. Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. 2011. View Source

6-Hydroxy Melatonin-d4 Use Cases in Bioanalysis

CYP1A2 Phenotyping and Drug Interaction Studies

6-Hydroxy Melatonin-d4 serves as the essential internal standard for accurate LC-MS/MS quantification of the urinary 6-hydroxymelatonin/melatonin ratio, an emerging endogenous metric of CYP1A2 activity [1]. CYP1A2 is responsible for metabolizing approximately 15% of clinically used drugs; phenotyping via this non-invasive ratio avoids probe-drug administration. Use of deuterated IS ensures the sub-ng mL⁻¹ sensitivity and matrix effect correction required for accurate ratio determination in complex urine matrices, enabling robust assessment of CYP1A2 induction or inhibition in drug development programs [1].

Circadian Rhythm and Sleep Disorder Biomarker Quantification

Quantification of 6-hydroxymelatonin in overnight urine or plasma is a validated biomarker for pineal function and circadian phase assessment [1]. 6-Hydroxy Melatonin-d4 is the specified internal standard in validated LC-MS/MS methods used to measure age-dependent melatonin metabolite excretion rates in clinical sleep studies [2]. The deuterated IS enables precise measurement of low pg mL⁻¹ endogenous concentrations, critical for detecting circadian disruption in shift workers, jet lag studies, and neurological conditions where melatonin dysregulation is implicated.

Pharmacokinetic Analysis of Melatonin Formulations

In pharmacokinetic studies of oral, transdermal, or extended-release melatonin formulations, accurate quantification of the major metabolite 6-hydroxymelatonin is required to determine systemic exposure and clearance. 6-Hydroxy Melatonin-d4 is used as the internal standard in LC-MS/MS assays validated per EMA and FDA guidelines, achieving recoveries of 80–108% and precision RSD <3.55% in biological matrices [3]. The deuterated IS corrects for variable extraction recovery across large PK sample sets, ensuring consistent data quality across multi-day study runs.

Quality Control and Method Validation for Reference Standards

6-Hydroxy Melatonin-d4 is supplied as a fully characterized reference standard compliant with regulatory guidelines for analytical method validation (AMV) and quality control (QC) applications in pharmaceutical manufacturing [4]. The product includes a Certificate of Analysis documenting chemical purity (≥96.0% HPLC) and isotopic enrichment (99 atom % D), enabling its use as a calibration standard or system suitability test material for melatonin impurity profiling and stability-indicating method development [4].

Application

Selection Property

Validation Focus

CYP1A2 phenotyping studies

Deuterated IS for 6-hydroxymelatonin

Matrix effect correction in urine matrices

Melatonin metabolite biomarker research

Endogenous concentration measurement support

pg/mL sensitivity verification

Melatonin formulation exposure studies

ISTD for LC-MS/MS PK assays

Recovery and precision endpoint review

Reference standard for AMV and QC

Certified purity and isotopic enrichment

System suitability and calibration verification

• [1] Magliocco G, et al. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. J Chromatogr B. 2021;1181:122938. View Source
• [2] Ohki S, et al. Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin. Chem Pharm Bull. 2022;70(5):375-382. View Source
• [3] Simas R, et al. Assessing melatonin and its oxidative metabolites amounts in biological fluid and culture medium by LC-ESI-MS/MS. Anal Methods. 2013;5(24):6911-6918. View Source
• [4] Axios Research. 6-Hydroxy Melatonin-d4 Product Specification. Fully characterized reference standard for AMV and QC applications. View Source